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Introduction:

Oxine-copper, the copper salt of 8-hydroxyquinoline, is a broad-spectrum antimicrobial agent

with established applications in agriculture as a fungicide and bactericide.[1][2][3] Its efficacy

stems from a multi-site mode of action, making it a valuable tool for managing a variety of plant

pathogens.[2][4] These application notes provide detailed information on its mechanism of

action, quantitative efficacy data, and standardized protocols for its use in agricultural research

and development settings. Oxine-copper acts as a non-systemic, protective fungicide, forming

a barrier on the plant surface to prevent fungal and bacterial entry.[1][5][6][7]

Mechanism of Action:

The antimicrobial activity of Oxine-copper is multifaceted. The 8-hydroxyquinoline component,

a potent chelating agent, disrupts essential enzyme systems by binding to metal ions crucial for

their function.[4] As an ionophore, oxine facilitates the transport of copper ions across cellular

membranes, leading to their permeabilization and the induction of lipid peroxidation, which

causes cell damage.[4] This dual action of chelating essential metals and disrupting cell

membrane integrity contributes to its broad-spectrum efficacy. The lipid-soluble nature of the

Oxine-copper complex allows it to easily permeate cellular membranes. Inside the cell, it can
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dissociate, allowing copper to bind to and inhibit enzymes and other critical cellular

components.[8]
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Caption: Mechanism of action of Oxine-copper against fungal and bacterial pathogens.

Quantitative Data
The following tables summarize the efficacy of Oxine-copper against various plant pathogens.

It is important to note that the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal

Concentration (MFC) can vary depending on the specific methodology and growth medium

used.[9]

Table 1: Antifungal Activity of Oxine-Copper
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Pathogen Crop(s) Affected Efficacy Noted

Alternaria spp. Flax, Oilseed Rape
Seed treatment is effective.[5]

[6]

Botrytis spp. Flax
Controlled with seed treatment.

[5][6]

Cercospora spp. Beet
Seed treatment is effective.[5]

[6]

Phoma spp. Beet, Oilseed Rape
Seed treatment is effective.[5]

[6]

Pythium spp. Beet
Controlled with seed treatment.

[5][6]

Sclerotinia sclerotiorum Sunflowers
Seed treatment is effective.[5]

[6]

Glume Blotch Wheat
Seed treatment is effective.[5]

[6]

Bunt Wheat
Seed treatment is effective.[5]

[6]

Snow Mould Wheat
Seed treatment is effective.[5]

[6]

Leaf Spot Beans, Peas, Celery
Controlled by foliar application.

[5][6]

Scab and Canker Pome Fruit
Controlled by foliar application.

[5][6]

Table 2: General Application Rates for Oxine-Copper
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Application Method Recommended Rate Target

Seed Treatment 20-100 g / 100 kg of seed

Various fungal pathogens on

wheat, beet, flax, oilseed rape,

sunflowers, beans, and peas.

[5][6]

Foliar Spray Product specific, refer to label
Leaf spot on celery; scab and

canker on pome fruit.[5][6]

Wound Sealing Product specific, refer to label
Sealing wounds and pruning

cuts on trees.[5][6]

Equipment Disinfection Product specific, refer to label
Treatment of fruit and potato-

handling equipment.[5][6]

Table 3: Ecotoxicological Data for Oxine-Copper

Organism Test Result

Bobwhite Quail Acute Oral LD50 >2619 mg/kg[5]

Bluegill Sunfish Acute LC50 (96 h) >0.24 mg/l[5]

Daphnia magna Acute EC50 (48 h) >0.132 mg/l[5]

Pseudokirchneriella

subcapitata
Acute EC50 (72 h) 0.046 mg/l[5]

Table 4: Mammalian Toxicity of Oxine-Copper
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Test Result

Acute Oral LD50 (male rats) 585 mg/kg[5]

Acute Oral LD50 (female rats) 500 mg/kg[5]

Acute Dermal LD50 (rats) >2000 mg/kg[5]

Acute Inhalation LC50 (4 h, rats) 0.15 mg/L[5]

Skin Irritation (rabbits) Non-irritating[5]

Eye Irritation (rabbits) Irritating[5]

Experimental Protocols
Protocol 1: In Vitro Efficacy Testing of Oxine-Copper Against Fungal Pathogens (Broth Dilution

Method)

This protocol is designed to determine the Minimum Inhibitory Concentration (MIC) and

Minimum Fungicidal Concentration (MFC) of Oxine-copper against a target fungal pathogen.

Workflow for In Vitro Efficacy Testing
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Caption: Workflow for determining the in vitro efficacy of Oxine-copper.

Materials:

Oxine-copper
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Appropriate solvent (e.g., DMSO, ethanol)

Fungal growth medium (e.g., Potato Dextrose Broth)

Sterile microplates or test tubes

Target fungal pathogen culture

Spectrophotometer (optional)

Incubator

Sterile agar plates (for MFC determination)

Procedure:

Preparation of Oxine-Copper Stock Solution: Dissolve a known weight of Oxine-copper in a

minimal amount of a suitable solvent to create a high-concentration stock solution.

Serial Dilutions: Perform a series of two-fold dilutions of the Oxine-copper stock solution in

the fungal growth medium in the wells of a microplate or in test tubes. Include a positive

control (medium with inoculum, no Oxine-copper) and a negative control (medium only).

Inoculum Preparation: Prepare a standardized inoculum of the target fungus (e.g., spore

suspension at a concentration of 1 x 10^5 spores/mL).

Inoculation: Add the fungal inoculum to each well/tube containing the diluted Oxine-copper
and the positive control.

Incubation: Incubate the microplate/tubes at the optimal temperature for the growth of the

target fungus for a specified period (e.g., 48-72 hours).

MIC Determination: The MIC is the lowest concentration of Oxine-copper at which no visible

growth of the fungus is observed. This can be assessed visually or by measuring

absorbance with a spectrophotometer.

MFC Determination: To determine the MFC, take an aliquot from each well/tube showing no

growth and plate it onto a fresh agar plate. Incubate the plates. The MFC is the lowest
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concentration of Oxine-copper from which the fungus does not recover and grow on the

agar plate.

Protocol 2: Evaluating the Efficacy of Oxine-Copper as a Surface Disinfectant for Agricultural

Tools

This protocol provides a method to assess the effectiveness of Oxine-copper in reducing the

microbial load on agricultural tools.

Logical Flow for Surface Disinfection Protocol

Start Select Standardized Tool Surface Coupons Contaminate Coupons with a
Known Concentration of a Target Pathogen

Divide Coupons into Treatment Groups:
1. Oxine-Copper Solution
2. Control (e.g., Water)

Apply Treatments to Contaminated Coupons
for a Defined Contact Time Neutralize the Disinfectant Action Sample the Surface of the Coupons

(e.g., Swabbing) Plate Samples onto Growth Media Incubate Plates Count Colony Forming Units (CFUs) Calculate Percent Reduction in Microbial Load End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Oxine-Copper as an
Agricultural Disinfectant]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143693#use-of-oxine-copper-as-an-agricultural-
disinfectant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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